Cas no 2680780-80-5 (4-{(prop-2-en-1-yloxy)carbonylamino}pyrazolo1,5-apyrazine-3-carboxylic acid)

• Product Name: 4-{(prop-2-en-1-yloxy)carbonylamino}pyrazolo1,5-apyrazine-3-carboxylic acid
• CAS No: 2680780-80-5
• MF: C₁₁H₁₀N₄O₄
• MW: 262.22150182724
• CID: 5652941
• PubChem ID: 165918140
• Update Time: 2025-10-28

4-{(prop-2-en-1-yloxy)carbonylamino}pyrazolo1,5-apyrazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680780-80-5
• 4-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazolo[1,5-a]pyrazine-3-carboxylic acid
• EN300-28281182
• 4-{(prop-2-en-1-yloxy)carbonylamino}pyrazolo1,5-apyrazine-3-carboxylic acid

• Inchi： 1S/C11H10N4O4/c1-2-5-19-11(18)14-9-8-7(10(16)17)6-13-15(8)4-3-12-9/h2-4,6H,1,5H2,(H,16,17)(H,12,14,18)
• InChI Key： HDRGVFYQJBBDPK-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C2=C(C(=O)O)C=NN2C=CN=1)=O

Computed Properties

• Exact Mass: 262.07020481g/mol
• Monoisotopic Mass: 262.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 106Ų

Additional information on 4-{(prop-2-en-1-yloxy)carbonylamino}pyrazolo1,5-apyrazine-3-carboxylic acid

4-{(prop-2-en-1-yloxy)carbonylamino}pyrazolo[1,5-a]pyrazine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2680780-80-5, known as 4-{(prop-2-en-1-yloxy)carbonylamino}pyrazolo[1,5-a]pyrazine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyrazolo[1,5-a]pyrazine ring system and a propenyl group attached via an oxygen atom. The presence of these functional groups makes this compound a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its structure suggests that it may exhibit interesting biological activities, such as anti-inflammatory or anti-cancer properties. Researchers have been particularly intrigued by the compound's ability to interact with specific molecular targets, which could make it a valuable tool in the treatment of various diseases. The pyrazolo[1,5-a]pyrazine moiety is known to exhibit significant bioactivity in many cases, and the addition of the propenyl group further enhances its potential for interaction with biological systems.

One of the key aspects of this compound is its synthetic versatility. The synthesis of 4-{(prop-2-en-1-yloxy)carbonylamino}pyrazolo[1,5-a]pyrazine-3-carboxylic acid involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. The use of advanced synthetic techniques has enabled researchers to isolate and characterize this compound with high purity, making it suitable for further biological testing.

In terms of pharmacokinetics, this compound has shown promising results in preliminary studies. Its ability to be absorbed efficiently by the body and its relatively long half-life suggest that it could be an effective drug candidate. Additionally, its low toxicity profile makes it a safer option compared to many other compounds currently under investigation. These attributes have positioned this compound as a strong contender for further preclinical trials.

The application of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have provided insights into its three-dimensional structure and its potential binding modes with target proteins. These studies have been instrumental in guiding further research and optimization efforts aimed at enhancing its therapeutic potential.

Furthermore, the compound's structural uniqueness has led to its inclusion in several high-throughput screening campaigns. These campaigns are designed to identify compounds with novel mechanisms of action or those that can modulate previously untargeted pathways. The results from these screens have been encouraging, with the compound demonstrating activity against several disease-relevant targets.

In conclusion, 4-{(prop-2-en-1-yloxy)carbonylamino}pyrazolo[1,5-a]pyrazine-3-carboxylic acid (CAS No. 2680780-80-5) represents a significant advancement in the field of organic chemistry and drug discovery. Its unique structure, coupled with its promising biological properties, makes it a valuable asset for researchers seeking innovative solutions to complex medical challenges.